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Compound of Interest

Compound Name: Cyclohexane-PEG1-Br

Cat. No.: B2559838 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute

a formal safety data sheet (SDS). A specific SDS for Cyclohexane-PEG1-Br was not available

at the time of writing. The safety and handling guidelines presented herein are a synthesis of

information available for the product and supplemented with data from the safety data sheet for

Cyclohexane, a structurally related compound. Users should always consult with their

institution's safety office and refer to the most current safety information available.

Introduction
Cyclohexane-PEG1-Br, also known as (2-bromoethoxy)cyclohexane, is a PEG-based

PROTAC (Proteolysis Targeting Chimera) linker utilized in the synthesis of PROTACs.[1][2]

PROTACs are an emerging therapeutic modality that leverages the cell's natural ubiquitin-

proteasome system to selectively degrade target proteins.[1] This guide provides an in-depth

overview of the safety and handling procedures for Cyclohexane-PEG1-Br to ensure its safe

use in a laboratory setting.

Chemical and Physical Properties
Proper handling of any chemical substance begins with a thorough understanding of its

physical and chemical properties. The following table summarizes the available data for

Cyclohexane-PEG1-Br and the more extensively characterized Cyclohexane.
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Property Cyclohexane-PEG1-Br Cyclohexane

CAS Number 131665-94-6[1] 110-82-7[3][4][5]

Molecular Formula C8H15BrO[1] C6H12

Molecular Weight 207.11 g/mol [1][2] 84.16 g/mol [6]

Appearance Solid Powder[1] Clear, colorless liquid[6]

Solubility Soluble in DMSO[1] Insoluble in water[6]

Boiling Point Not available 80.7 °C / 177.3 °F

Melting Point Not available 4 - 7 °C / 39 - 45 °F

Density Not available 0.779 g/cm3 (at 25 °C / 77 °F)

Flash Point Not available -4 °F[6]

Autoignition Temperature Not available Not available

Hazard Identification and Toxicology Summary
Due to the lack of a specific Safety Data Sheet for Cyclohexane-PEG1-Br, the hazard

identification is based on the known hazards of Cyclohexane. Researchers should handle

Cyclohexane-PEG1-Br with the assumption that it may possess similar hazards.

Cyclohexane is classified as:

Highly flammable liquid and vapor (H225).[5][7][8]

May be fatal if swallowed and enters airways (Aspiration hazard, H304).[3][5][7][8]

Causes skin irritation (H315).[3][5][7][8]

May cause drowsiness or dizziness (H336).[5][7][8]

Very toxic to aquatic life with long lasting effects (H410).[5][7]
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Hazard Description

Inhalation
May cause respiratory tract irritation. Vapors

may lead to drowsiness and dizziness.[7]

Skin Contact

Causes skin irritation.[7] Prolonged or repeated

contact can lead to a skin rash, dryness, itching,

and redness.[9]

Eye Contact Causes eye irritation.[7]

Ingestion
May be harmful if swallowed. Aspiration hazard

if swallowed, which can lead to lung damage.[7]

Chronic Exposure May cause damage to the liver and kidneys.[9]

Toxicity Data (Cyclohexane):

Endpoint Species Value

Oral LD50 Rat 8.0 to 39 mL/kg[10]

Inhalation NOAEL

(Neurobehavioral)
Rat 400 ppm (1,400 mg/m³)[10]

Inhalation NOAEL

(Neurobehavioral)
Human 250 ppm (860 mg/m³)[10]

Inhalation RfC - 6 mg/m³[10]

Experimental Protocols: Safe Handling and Storage
Adherence to strict experimental protocols is paramount to ensure the safety of laboratory

personnel and the integrity of the research.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling Cyclohexane-PEG1-Br. The

following diagram illustrates a decision-making process for selecting appropriate PPE.
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Risk Assessment

PPE Selection

Start: Handling Cyclohexane-PEG1-Br

Assess potential for:
- Inhalation of dust/aerosols

- Skin contact
- Eye contact

Inhalation Hazard? Skin Contact
Hazard?No

Work in a certified
chemical fume hoodYes

Eye Contact
Hazard?No

Wear appropriate chemical-
resistant gloves (e.g., Viton,

Shield®/4H®, Barrier®)
Yes Wear splash-resistant

safety gogglesYes

Proceed with Experiment

No

Consider respirator if
ventilation is inadequate

If fume hood is
not available or

insufficient
Wear a lab coat and
protective clothing Use a face shield for

-splash-prone operations

For significant
splash risk

Click to download full resolution via product page

Caption: PPE selection workflow for handling Cyclohexane-PEG1-Br.

Engineering Controls
Ventilation: Always handle Cyclohexane-PEG1-Br in a well-ventilated area. A certified

chemical fume hood is strongly recommended to minimize inhalation exposure.[3]

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and in close proximity to the workstation.[4]

Handling Procedures
Avoid contact with skin, eyes, and clothing.[4]

Do not breathe dust or vapors.[3][4]

Keep away from heat, sparks, open flames, and other ignition sources. No smoking.[3][5][7]

Use non-sparking tools and take precautionary measures against static discharge.[4][5]

Ground and bond containers when transferring material.[5]

Wash hands thoroughly after handling.[3]

Storage
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Storage Conditions: Store in a dry, dark place at -20°C for long-term storage (up to one

year).[1] For short-term storage, 0 - 4°C is recommended.[2]

Container: Keep the container tightly closed in a well-ventilated place.[3]

Incompatible Materials: Store away from strong oxidizing agents.[4]

Inert Atmosphere: For enhanced stability, consider storing under an inert gas.[6]

First-Aid Measures
In the event of exposure, follow these first-aid guidelines and seek immediate medical

attention.

Exposure Route First-Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Call a POISON CENTER or

doctor immediately.[4]

Skin Contact

Immediately remove all contaminated clothing.

Rinse skin with plenty of water for at least 15

minutes. If skin irritation occurs, get medical

advice/attention.[4][7]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. Get

medical attention.[4]

Ingestion

Do NOT induce vomiting. Immediately call a

POISON CENTER or doctor. If vomiting occurs,

keep head low so that stomach content doesn't

get into the lungs.[3][4][5][7]

Accidental Release and Disposal
Accidental Release Measures
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Small Spills: Absorb with a liquid-binding material (e.g., sand, diatomaceous earth, acid- or

universal binding agents).[3] Place in an appropriate container for disposal.

Large Spills: Evacuate the area. Wear appropriate PPE. Prevent the spill from entering

drains, surface water, and ground water.[3] Cover drains.[3]

Ignition Sources: Remove all sources of ignition.[3]

Disposal
Dispose of contents and container in accordance with local, regional, national, and international

regulations. Do not allow the product to enter drains or water courses.[3]

Logical Workflow for Safe Use
The following diagram outlines the logical workflow for the safe use of Cyclohexane-PEG1-Br
in a research setting.
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Planning & Preparation

Experiment Execution

Post-Experiment

Review Safety Information
(this guide and other sources)

Conduct Experiment-Specific
Risk Assessment

Select Appropriate PPE
(see PPE workflow)

Gather All Necessary
Materials and Equipment

Prepare Workspace in
Fume Hood

Handle Cyclohexane-PEG1-Br
Following Safe Procedures

Perform Experiment

Clean Workspace and
Decontaminate Equipment

Dispose of Waste
Properly

Store Unused Product
According to Guidelines

Document Experiment
and Any Incidents

Click to download full resolution via product page

Caption: Logical workflow for the safe laboratory use of Cyclohexane-PEG1-Br.
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Signaling Pathway Context
Cyclohexane-PEG1-Br serves as a linker in the formation of PROTACs. The generalized

signaling pathway involving a PROTAC is depicted below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b2559838?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2559838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PROTAC Complex Formation

Ubiquitination and Degradation

PROTAC
(containing Cyclohexane-PEG1-Br linker)
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Caption: Generalized PROTAC mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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